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Compound of Interest

Compound Name: 2-Indanone

Cat. No.: B058226 Get Quote

Ensuring the safe and compliant disposal of chemical waste is a critical component of

laboratory safety and environmental responsibility. This guide provides detailed procedures for

the proper disposal of 2-indanone, tailored for researchers, scientists, and drug development

professionals. Adherence to these guidelines will help mitigate risks and ensure compliance

with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-indanone with

appropriate care. Always consult the Safety Data Sheet (SDS) for the most comprehensive

safety information.

Personal Protective Equipment (PPE): Wear appropriate protective gear, including gloves,

and eye and face protection. In case of dust formation, use a dust mask (type N95 or type

P1).[1]

Handling: Avoid contact with skin and eyes. Do not breathe in dust. After handling, wash

hands and any exposed skin thoroughly.[2][3][4]

Storage: Store 2-indanone in a cool, dry, and well-ventilated area in a tightly sealed

container.[2][3]
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The primary method for the disposal of 2-indanone is through a licensed hazardous waste

disposal company. This ensures that the chemical is managed in an environmentally sound and

legally compliant manner.

Waste Identification and Segregation:

Clearly label containers of 2-indanone waste with "Hazardous Waste" and the chemical

name.

Do not mix 2-indanone waste with other chemical waste streams to avoid potential

reactions and to ensure proper disposal classification.[5]

Packaging for Disposal:

Use a suitable, closed container for storing 2-indanone waste. The original container is

often a good option.

Ensure the container is in good condition and compatible with the chemical.[5]

Engaging a Licensed Disposal Company:

Contact a certified hazardous waste disposal company to arrange for pickup and disposal.

Provide the disposal company with the Safety Data Sheet (SDS) for 2-indanone to ensure

they have all necessary information for safe handling and transport.

Disposal of Contaminated Materials:

Any materials, such as personal protective equipment, paper towels, or absorbent pads,

that are contaminated with 2-indanone should be treated as hazardous waste.

Place these materials in a sealed and clearly labeled container for disposal by the licensed

company. Contaminated packaging should be disposed of as unused product.[1]

Accidental Spill and Release Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Containment: Prevent the spill from spreading. For solid 2-indanone, sweep or shovel the

material into a suitable, closed container for disposal.[1][2][3] Avoid generating dust during

this process.[1]

Decontamination: Clean the spill area thoroughly. All cleaning materials should be treated as

hazardous waste and disposed of accordingly.

Reporting: Report the spill to the appropriate environmental health and safety personnel at

your institution.

Regulatory Compliance
It is the responsibility of the chemical waste generator to comply with all local, regional, and

national hazardous waste regulations.[2][6] These regulations govern the entire lifecycle of

hazardous waste, from generation to final disposal. Always consult with your institution's

environmental health and safety department to ensure full compliance.

Quantitative Data Summary
The available Safety Data Sheets for 2-indanone do not provide specific quantitative data,

such as concentration thresholds for different disposal methods. The guidance is procedural,

emphasizing containment and professional disposal.

Physical and Chemical Properties Value

Appearance Light yellow to dark yellow crystalline solid

Melting Point 50-57 °C

Boiling Point 218 °C

Flash Point 100 °C (closed cup)

Incompatible Materials Strong oxidizing agents, strong bases, metals
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-indanone.

2-Indanone Disposal and Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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